Cas no 64908-55-0 (1,2,3-Benzotriazin-4(3H)-one, 3-methoxy-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one, 3-methoxy-
• CAS No: 64908-55-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 411731
• PubChem ID: 12351258
• Update Time: 2025-04-19

1,2,3-Benzotriazin-4(3H)-one, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-methoxy-
• 3-methoxy-1,2,3-benzotriazin-4-one
• DTXSID00493332
• SCHEMBL757021
• 3-Methoxy-1,2,3-benzotriazin-4(3H)-one
• 64908-55-0

• Inchi： 1S/C8H7N3O2/c1-13-11-8(12)6-4-2-3-5-7(6)9-10-11/h2-5H,1H3
• InChI Key： KVFSUOUXJVGAPE-UHFFFAOYSA-N
• SMILES： O(C)N1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 54.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines